RB394

• Molecular Formula: C21H22F3NO4
• Molecular Weight: 409.4 g/mol
• InChI: InChI=1S/C21H22F3NO4/c1-3-14(20(27)28)10-13-4-6-15(7-5-13)19(26)25-12-16-8-9-17(29-2)11-18(16)21(22,23)24/h4-9,11,14H,3,10,12H2,1-2H3,(H,25,26)(H,27,28)
• InChIKey: VPAHYLNIDWFBPW-UHFFFAOYSA-N

RB394: Dual sEH Inhibitor & PPARγ Agonist

RB394 is a dual modulator that simultaneously inhibits soluble epoxide hydrolase (sEH) and activates peroxisome proliferator-activated receptor gamma (PPARγ), with an IC50 of 0.33 µM for sEH and an EC50 of 0.3 µM for PPARγ activation . It demonstrates minimal activity at PPARα (29% activation at 10 µM) and is inactive at PPARδ . The compound is orally bioavailable, water-soluble, and has been validated in multiple in vivo models, including the SHROB and ZSF1 rat models of metabolic syndrome [1].

Dual sEH/PPARγ pathway study tool

Oral bioavailability supports in vivo model dosing

Aqueous solubility simplifies formulation

• [1] Hye Khan, M. A., et al. (2018). A novel dual PPAR-γ agonist/sEH inhibitor treats diabetic complications in a rat model of type 2 diabetes. Diabetologia, 61(10), 2235-2246. View Source

RB394 vs. Single-Target sEH/PPARγ Agents

RB394 is a dual-action molecule; single-target agents such as sEH inhibitors (e.g., t-AUCB) or PPARγ agonists (e.g., rosiglitazone) do not recapitulate the integrated efficacy of RB394 in models of metabolic syndrome and diabetic complications [1]. In a head-to-head study in the unilateral ureteral obstruction (UUO) model of renal fibrosis, RB394 demonstrated superior attenuation of fibrosis, inflammation, and oxidative stress compared to an sEH inhibitor (sEHi) alone, rosiglitazone alone, or their combination [1]. Substituting RB394 with a simple mixture of a generic sEH inhibitor and a generic PPARγ agonist may not achieve the same in vivo outcomes due to differences in pharmacokinetics, target engagement, and synergistic mechanisms.

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Single-target sEH inhibitors or PPARγ agonists may not reproduce the dual-pathway engagement observed with RB394.

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A simple mixture of an sEH inhibitor and a PPARγ agonist may not match the pharmacokinetic and synergistic profile of the single-molecule dual modulator.

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Rosiglitazone alone does not engage sEH, limiting its relevance for dual-pathway studies.

• [1] Stavniichuk, A., et al. (2020). Dual soluble epoxide hydrolase inhibitor/PPAR-γ agonist attenuates renal fibrosis. Prostaglandins & Other Lipid Mediators, 150, 106459. View Source

RB394 Comparative Efficacy Evidence

Dual sEH Inhibition & PPARγ Activation

RB394 is a dual sEH inhibitor/PPARγ agonist, whereas the comparator rosiglitazone is a selective PPARγ agonist (EC50 = 43-60 nM) with no sEH activity, and the comparator sEHi is a selective sEH inhibitor with no PPARγ activity . RB394 inhibits sEH with an IC50 of 0.33 µM and activates PPARγ with an EC50 of 0.3 µM .

Dual sEH/PPARγ Activity

Reported

sEH IC50: 0.33 µM
PPARγ EC50: 0.3 µM

vs.

Rosiglitazone: no sEH activity

Supports dual-pathway model interpretation

sEH engagement absent in rosiglitazone comparator

Evidence Dimension	sEH inhibition (IC50)
Target Compound Data	0.33 µM
Comparator Or Baseline	Rosiglitazone: no sEH activity; sEHi: IC50 varies (e.g., t-AUCB ~ 1-100 nM)
Quantified Difference	RB394 has dual activity; rosiglitazone has no sEH activity
Conditions	In vitro enzymatic assays

Why This Matters

For research into metabolic syndrome and diabetic complications, a single compound with dual action reduces the complexity of polypharmacy and may provide synergistic effects that separate agents cannot replicate.

Diabetic Parameter Improvement vs. Enalapril

In a 8-week study in obese diabetic ZSF1 rats, RB394 (10 mg/kg daily, oral) reduced fasting blood glucose and HbA1c, improved glucose tolerance, and reduced blood pressure, whereas enalapril (10 mg/kg daily, oral) did not demonstrate any positive effects on diabetes, hyperlipidemia, or liver dysfunction [1].

Metabolic Endpoint vs. Enalapril

Head-to-head

Reduced fasting blood glucose

vs.

Enalapril: no significant effect on glucose

Supports glucose-lowering endpoint comparison

ZSF1 rat model, 8-week oral dosing

Evidence Dimension	Fasting blood glucose reduction
Target Compound Data	Significant reduction (quantified in study figures)
Comparator Or Baseline	Enalapril: no significant effect on glucose homeostasis
Quantified Difference	RB394 reduced fasting blood glucose; enalapril did not
Conditions	Obese ZSF1 rat model, 10 mg/kg/day oral for 8 weeks

Why This Matters

In preclinical diabetic nephropathy studies, RB394 provides glucose-lowering and lipid-improving effects that the standard-of-care antihypertensive enalapril lacks, making RB394 a more comprehensive tool for studying diabetic complications.

• [1] Hye Khan, M. A., et al. (2018). A novel dual PPAR-γ agonist/sEH inhibitor treats diabetic complications in a rat model of type 2 diabetes. Diabetologia, 61(10), 2235-2246. View Source

Renal Fibrosis Attenuation vs. sEHi & Rosiglitazone

In the mouse unilateral ureteral obstruction (UUO) model, RB394 treatment significantly attenuated renal fibrosis (P < 0.05) compared to vehicle-treated UUO mice, and outperformed the single agents sEHi and rosiglitazone, as well as the combination of sEHi + rosiglitazone, in reducing renal inflammation, oxidative stress, and tubular/vascular injury [1].

Renal Fibrosis Endpoint

Head-to-head

Reduced α-SMA expression

vs.

sEHi: limited effect; Rosi: moderate

Supports renal fibrosis endpoint comparison

Mouse UUO model, 7-day treatment

Evidence Dimension	Renal fibrosis attenuation
Target Compound Data	Significant reduction in collagen formation and α-SMA expression
Comparator Or Baseline	sEHi: no significant effect on α-SMA expression; Rosi: moderate effect; sEHi+Rosi: similar to RB394
Quantified Difference	RB394 and sEHi+Rosi attenuated fibrosis more than single agents
Conditions	Mouse UUO model, 7-day treatment via drinking water

Why This Matters

For researchers studying renal fibrosis and chronic kidney disease, RB394 offers superior efficacy as a single agent compared to standard PPARγ agonists or sEH inhibitors, potentially reducing the need for combination therapies.

• [1] Stavniichuk, A., et al. (2020). Dual soluble epoxide hydrolase inhibitor/PPAR-γ agonist attenuates renal fibrosis. Prostaglandins & Other Lipid Mediators, 150, 106459. View Source

PPARα Selectivity Profile

RB394 shows 29% activation of PPARα at 10 µM and is inactive at PPARδ, whereas rosiglitazone is a pure PPARγ agonist with no activity at PPARα or PPARδ .

PPARα Selectivity

Reported

29% activation at 10 µM

vs.

Rosiglitazone: 0% activation

Partial PPARα activity may support lipid endpoint interpretation

Cell-based transactivation assay

Evidence Dimension	PPARα activation at 10 µM
Target Compound Data	29% activation relative to control
Comparator Or Baseline	Rosiglitazone: 0% activation
Quantified Difference	RB394 has partial PPARα activity; rosiglitazone has none
Conditions	Cell-based transactivation assay

Why This Matters

Partial PPARα agonism may contribute to lipid-lowering effects, distinguishing RB394 from pure PPARγ agonists like rosiglitazone, which are associated with fluid retention and cardiovascular risks.

Oral Bioavailability in Mice

In a two-week pharmacokinetic study in mice, administration of RB394 at 30 mg/kg body weight via drinking water resulted in a final plasma concentration of approximately 3 µM . This plasma level coincided with upregulation of PPARγ target genes in the liver .

Oral Bioavailability

Reported

~3 µM plasma concentration

Supports in vivo dosing feasibility

Mice, 30 mg/kg/day in drinking water for 2 weeks

Evidence Dimension	Plasma concentration after 2-week oral dosing
Target Compound Data	~3 µM
Comparator Or Baseline	No direct comparator in same study
Quantified Difference	Not applicable
Conditions	Mice, 30 mg/kg/day in drinking water for 2 weeks

Why This Matters

The ability to achieve micromolar plasma concentrations through simple drinking water administration simplifies long-term in vivo studies and confirms the compound's oral bioavailability.

RB394 Preclinical Use Cases

Metabolic Syndrome & Type 2 Diabetes

RB394 is ideally suited for studies investigating the multifactorial pathophysiology of metabolic syndrome and type 2 diabetes, particularly in rodent models such as the SHROB and ZSF1 rats. Its dual mechanism addresses hypertension, insulin resistance, hyperlipidemia, and diabetic nephropathy simultaneously, as demonstrated by significant reductions in fasting blood glucose, HbA1c, and blood pressure in head-to-head studies against enalapril [1].

Renal Fibrosis & CKD Models

RB394 is a valuable tool for researchers studying renal fibrosis and CKD. In the UUO mouse model, RB394 treatment significantly attenuated renal fibrosis, inflammation, and oxidative stress, outperforming single-target sEH inhibitors or PPARγ agonists [2]. This makes RB394 a superior choice for investigating novel therapies for fibrotic kidney diseases.

Adipocyte Biology & Browning

RB394 has been shown to promote adipocyte browning, a process linked to increased energy expenditure and improved metabolic health [3]. Researchers investigating thermogenic adipocytes or developing interventions for obesity can leverage RB394's dual activity to study the interplay between sEH inhibition, PPARγ activation, and adipocyte phenotype switching.

Cardioprotection & Vascular Biology

The cardioprotective activity of RB394, as described in the eutomer characterization study, supports its use in models of cardiovascular disease associated with metabolic syndrome [3]. Its dual action may provide unique insights into the crosstalk between metabolic and cardiovascular pathways.

Application

Selection Property

Validation Focus

Metabolic syndrome model studies

Dual sEH/PPARγ pathway engagement

Glucose, lipid, and blood pressure endpoints

Renal fibrosis model studies

Anti-fibrotic, anti-inflammatory profile

Fibrosis, inflammation, and oxidative stress markers

Adipocyte browning studies

PPARγ agonism and sEH inhibition

Thermogenic gene expression and metabolic health

Cardiovascular disease model studies

Cardioprotective dual modulation

Cardiac function and vascular remodeling endpoints

• [1] Hye Khan, M. A., et al. (2018). A novel dual PPAR-γ agonist/sEH inhibitor treats diabetic complications in a rat model of type 2 diabetes. Diabetologia, 61(10), 2235-2246. View Source
• [2] Stavniichuk, A., et al. (2020). Dual soluble epoxide hydrolase inhibitor/PPAR-γ agonist attenuates renal fibrosis. Prostaglandins & Other Lipid Mediators, 150, 106459. View Source
• [3] Hartmann, M., et al. (2021). Combined Cardioprotective and Adipocyte Browning Effects Promoted by the Eutomer of Dual sEH/PPARγ Modulator. Journal of Medicinal Chemistry, 64(5), 2815-2828. View Source